Cas no 717109-27-8 (Ethyl 3-iodo-5-methoxybenzoate)

Ethyl 3-iodo-5-methoxybenzoate is a substituted benzoate ester featuring an iodine substituent at the 3-position and a methoxy group at the 5-position of the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, where the iodine moiety acts as a reactive handle for further functionalization. The ethoxycarbonyl group enhances solubility in organic solvents, facilitating purification and handling. Its well-defined reactivity profile makes it valuable for constructing complex aromatic frameworks in pharmaceutical and materials chemistry applications. The methoxy group further modulates electronic properties, influencing regioselectivity in subsequent transformations.
Ethyl 3-iodo-5-methoxybenzoate structure
717109-27-8 structure
Product Name:Ethyl 3-iodo-5-methoxybenzoate
CAS No:717109-27-8
MF:C10H11IO3
MW:306.097015619278
MDL:MFCD21607135
CID:562994
PubChem ID:53421272
Update Time:2025-05-28

Ethyl 3-iodo-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-iodo-5-methoxybenzoate
    • 3-Iodo-5-methoxybenzoic acid methyl ester
    • 3-iodo-5-methoxy-benzoic acid methyl ester
    • Benzoic acid,3-iodo-5-methoxy-, methyl ester
    • EN300-2170696
    • 717109-27-8
    • ethyl3-iodo-5-methoxybenzoate
    • A9381
    • SCHEMBL1986896
    • CS-0239661
    • 1210824-95-5
    • BCP21870
    • MDL: MFCD21607135
    • Inchi: 1S/C10H11IO3/c1-3-14-10(12)7-4-8(11)6-9(5-7)13-2/h4-6H,3H2,1-2H3
    • InChI Key: HNYZPGYTZQEBGU-UHFFFAOYSA-N
    • SMILES: IC1C=C(C=C(C(=O)OCC)C=1)OC

Computed Properties

  • Exact Mass: 305.975
  • Monoisotopic Mass: 305.975
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.684
  • Refractive Index: 1.569

Ethyl 3-iodo-5-methoxybenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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